2-(4-fluorophenyl)-1-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H21FN6O/c21-17-8-6-16(7-9-17)14-20(28)26-12-10-25(11-13-26)15-19-22-23-24-27(19)18-4-2-1-3-5-18/h1-9H,10-15H2
• InChI Key: YNUBKBXTOBTSPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=CC=C3)C(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C20H21FN6O
• Molecular Weight: 380.4 g/mol

Description

2-(4-fluorophenyl)-1-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H21FN6O and its molecular weight is 380.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds:

• Novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety were synthesized via a one-pot Biginelli synthesis. These compounds were obtained by reacting enaminones with urea and different substituted benzaldehydes, demonstrating a simple and efficient method for producing these derivatives in good yield (M. A. Bhat et al., 2018).

Antibacterial and Antifungal Activities:

• A series of azole-containing piperazine derivatives were synthesized and tested for their antibacterial, antifungal, and cytotoxic activities. Some compounds showed remarkable and broad-spectrum antimicrobial efficacy, exhibiting activities comparable to standard drugs like chloramphenicol and fluconazole (Lin-Ling Gan et al., 2010).

Dopamine and Serotonin Antagonists:

• Research on 3-substituted 1-(4-fluorophenyl)-1H-indoles identified potent dopamine D-2 and serotonin 5-HT2 receptor affinity. These compounds inhibited quipazine-induced head twitches in rats, indicating central 5-HT2 receptor antagonism. Notably, some derivatives were noncataleptogenic, suggesting potential for atypical neuroleptic applications (J. Perregaard et al., 1992).

Cytotoxic Studies and Molecular Docking:

• Compound synthesis involving click chemistry approaches led to the characterization of new molecules with potential biological applications. Cytotoxicity evaluations and molecular docking studies provided insights into the pharmacokinetics and potential carrier protein interactions (M. Govindhan et al., 2017).